Cas no 2228259-11-6 (3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol
• CAS No: 2228259-11-6
• MF: C₉H₂₁NO₃
• MW: 191.267943143845
• CID: 6143449
• PubChem ID: 165713739
• Update Time: 2025-06-14

3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol
• EN300-1737518
• 2228259-11-6

• Inchi： 1S/C9H21NO3/c1-4-12-8(13-5-2)9(3,6-10)7-11/h8,11H,4-7,10H2,1-3H3
• InChI Key： IRFNSYZNBCOJTL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CO)CN)OCC

Computed Properties

• Exact Mass: 191.15214353g/mol
• Monoisotopic Mass: 191.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol

Comprehensive Introduction to 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol (CAS No. 2228259-11-6)

3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol (CAS No. 2228259-11-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, characterized by its unique amino and diethoxymethyl functional groups, offers versatile reactivity, making it a valuable building block for researchers and industrial applications. Its molecular structure, C9H21NO3, combines hydrophilicity and lipophilicity, enabling solubility in both polar and non-polar solvents—a critical feature for formulation development.

In recent years, the demand for high-purity intermediates like 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol has surged due to its role in synthesizing bioactive molecules and smart materials. Researchers frequently search for "CAS 2228259-11-6 suppliers" or "applications of amino alcohol derivatives," reflecting its relevance in drug discovery and green chemistry. The compound’s stability under mild conditions and compatibility with catalytic reactions align with the industry’s shift toward sustainable and efficient synthetic routes.

One of the standout features of 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol is its potential in peptide modification and polymer crosslinking. Its primary amine group allows for selective conjugation, a property exploited in bioconjugation chemistry and nanomaterial functionalization. This aligns with trending topics such as "targeted drug delivery systems" and "self-healing materials," where precision in molecular design is paramount. Analytical techniques like HPLC and NMR are typically employed to verify its purity, ensuring compliance with GMP standards for pharmaceutical use.

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers optimizing the synthesis of CAS 2228259-11-6 often explore microwave-assisted reactions or flow chemistry to enhance yield and reduce waste—a response to the growing emphasis on green synthesis. Additionally, its low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic formulations and biodegradable polymers, addressing consumer demand for safer ingredients.

In summary, 3-amino-2-(diethoxymethyl)-2-methylpropan-1-ol represents a nexus of innovation across multiple disciplines. Its adaptability to catalysis, material science, and life sciences ensures its continued relevance in both academic and industrial research. As synthetic methodologies evolve, this compound is poised to play a pivotal role in advancing sustainable chemistry and next-generation therapeutics.